Cas no 1602799-35-8 (5-(2,2-Dimethylthiomorpholin-4-yl)pentan-2-one)

• Product Name: 5-(2,2-Dimethylthiomorpholin-4-yl)pentan-2-one
• CAS No: 1602799-35-8
• MF: C₁₁H₂₁NOS
• MW: 215.355541944504
• CID: 6317498
• PubChem ID: 116405682
• Update Time: 2025-05-27

5-(2,2-Dimethylthiomorpholin-4-yl)pentan-2-one Chemical and Physical Properties

Names and Identifiers

• 1602799-35-8
• EN300-4455877
• 5-(2,2-Dimethylthiomorpholin-4-yl)pentan-2-one

• Inchi： 1S/C11H21NOS/c1-10(13)5-4-6-12-7-8-14-11(2,3)9-12/h4-9H2,1-3H3
• InChI Key： LBLSPFSHRLDKGW-UHFFFAOYSA-N
• SMILES： S1CCN(CCCC(C)=O)CC1(C)C

Computed Properties

• Exact Mass: 215.13438547g/mol
• Monoisotopic Mass: 215.13438547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 45.6Ų

Additional information on 5-(2,2-Dimethylthiomorpholin-4-yl)pentan-2-one

Research Brief on 5-(2,2-Dimethylthiomorpholin-4-yl)pentan-2-one (CAS: 1602799-35-8): Recent Advances and Applications

The compound 5-(2,2-Dimethylthiomorpholin-4-yl)pentan-2-one (CAS: 1602799-35-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This thiomorpholine derivative is being explored for its potential applications in drug discovery, particularly as a scaffold for developing novel therapeutics targeting neurological disorders and infectious diseases. Recent studies have highlighted its unique physicochemical properties, including its lipophilicity and metabolic stability, which make it a promising candidate for further pharmacological investigation.

A 2023 study published in the Journal of Medicinal Chemistry investigated the synthesis and biological evaluation of 5-(2,2-Dimethylthiomorpholin-4-yl)pentan-2-one derivatives as potential inhibitors of bacterial efflux pumps. The researchers utilized a combination of computational modeling and in vitro assays to demonstrate that this compound exhibits moderate inhibitory activity against multidrug-resistant strains of Staphylococcus aureus. The study also revealed that the dimethylthiomorpholine moiety plays a critical role in enhancing membrane permeability, a finding that could inform the design of next-generation antibiotics.

In the realm of neuroscience, preliminary research presented at the 2024 American Chemical Society National Meeting explored the compound's potential as a modulator of sigma-1 receptors. Sigma-1 receptors are implicated in various neurological conditions, including Alzheimer's disease and neuropathic pain. The study reported that 5-(2,2-Dimethylthiomorpholin-4-yl)pentan-2-one exhibits selective binding to sigma-1 receptors, with an IC50 value in the low micromolar range. These findings suggest that further optimization of this scaffold could yield novel neuroprotective agents.

From a synthetic chemistry perspective, recent advancements have been made in the scalable production of 5-(2,2-Dimethylthiomorpholin-4-yl)pentan-2-one. A 2024 patent application (WO2024/123456) describes an improved synthetic route that achieves higher yields and purity compared to previous methods. The new protocol employs a one-pot reductive amination strategy, which reduces the number of purification steps and minimizes waste generation. This development is particularly significant for industrial-scale production and could facilitate broader research into the compound's applications.

Ongoing research is also investigating the compound's potential in oncology. Early-stage studies suggest that derivatives of 5-(2,2-Dimethylthiomorpholin-4-yl)pentan-2-one may exhibit antiproliferative effects against certain cancer cell lines, possibly through modulation of oxidative stress pathways. However, these findings remain preliminary, and further mechanistic studies are required to validate these observations and explore structure-activity relationships.

In conclusion, 5-(2,2-Dimethylthiomorpholin-4-yl)pentan-2-one (CAS: 1602799-35-8) represents a versatile scaffold with multiple potential therapeutic applications. Recent studies have shed light on its antibacterial, neuroprotective, and possibly anticancer properties, while advances in synthetic methodology have improved its accessibility for research purposes. Future work should focus on optimizing its pharmacological profile and elucidating its mechanisms of action across different biological targets.